(2S,4S)-Argatroban
(2S,4S)-Argatroban
Synthetic thrombin inhibitor.
Brand Name:
Vulcanchem
CAS No.:
189264-03-7
VCID:
VC0194356
InChI:
InChI=1S/C23H36N6O5S/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26)/t14-,15?,17?,18-/m0/s1
SMILES:
CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C
Molecular Formula:
C23H36N6O5S
Molecular Weight:
508.64
(2S,4S)-Argatroban
CAS No.: 189264-03-7
Impurities
VCID: VC0194356
Molecular Formula: C23H36N6O5S
Molecular Weight: 508.64
Purity: > 95%
| CAS No. | 189264-03-7 |
|---|---|
| Product Name | (2S,4S)-Argatroban |
| Molecular Formula | C23H36N6O5S |
| Molecular Weight | 508.64 |
| IUPAC Name | (2S,4S)-1-[5-(diaminomethylideneamino)-2-[(3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H36N6O5S/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26)/t14-,15?,17?,18-/m0/s1 |
| SMILES | CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C |
| Appearance | White to Off-White Solid |
| Melting Point | >224 °C |
| Description | Synthetic thrombin inhibitor. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (2S,4S)-1-[(2S)-5-[(Aminoiminomethyl)amino]-1-oxo-2-[[(1,2,3,4-tetrahydro-3-methyl-8-quinolinyl)sulfonyl]amino]pentyl]-4-methyl-2-piperidinecarboxylic Acid; |
| PubChem Compound | 44361409 |
| Last Modified | Nov 11 2021 |
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